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Compound of Interest

Compound Name: 4-Nitroaniline Hydrochloride

Cat. No.: B096520

This technical guide provides an in-depth overview of the toxicological data and safety
precautions for 4-Nitroaniline Hydrochloride, tailored for researchers, scientists, and
professionals in drug development.

Toxicological Profile

4-Nitroaniline Hydrochloride is classified as a hazardous substance with significant
toxicological effects. It is harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[1]
[2] Furthermore, it is suspected of damaging fertility or the unborn child and causes damage to
organs through single and repeated exposure.[3][4] The substance is also harmful to aquatic
life with long-lasting effects.[1][3]

Quantitative Toxicological Data
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Parameter Value Species Route Source

Acute Toxicity

75 mg/k - Oral 1
Estimate (ATE) I s

Acute Toxicity 300 mg/kg

) ) - Dermal [1]
Estimate (ATE) bodyweight
Acute Toxicity ]

) 0.5 mg/l/4h - Inhalation [1]
Estimate (ATE)
Bioconcentration Danio rerio

4.4 _ - [5]

Factor (BCF) (zebra fish)
log Pow 1.39 - - [5]

Hazard Identification and Classification

e GHS Classification:

[¢]

Acute Toxicity, Oral (Category 3 or 4)[1][2][3]
o Acute Toxicity, Dermal (Category 3)[1][2]
o Acute Toxicity, Inhalation (Category 3)[1][2]
o Reproductive Toxicity (Category 2)[3]
o Specific Target Organ Toxicity — Single Exposure (Category 1)[3]
o Specific Target Organ Toxicity — Repeated Exposure (Category 1 or 2)[1][2][3]
o Hazardous to the aquatic environment, long-term (Chronic) - Category 3[1][3]
 Signal Word: Danger[2][3]
e Hazard Statements:

o H301/H302: Toxic/Harmful if swallowed[1][2]
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o H311: Toxic in contact with skin[2]
o H331: Toxic if inhaled[2]
o H336: May cause drowsiness or dizziness|3]
o H361: Suspected of damaging fertility or the unborn child[3]
o H370: Causes damage to organs|3]
o H372/H373: Causes damage to organs through prolonged or repeated exposure[1][2][3]
o H412: Harmful to aquatic life with long lasting effects[1][2][3]
Safety Precautions and Protocols
Handling:
« Obtain and read all safety instructions before use.[3]
o Work under a chemical fume hood.[6]
e Avoid contact with skin, eyes, and clothing.[1][2]
e Avoid the formation of dust and aerosols.[2][3]
¢ Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3]
e Use only outdoors or in a well-ventilated area.[1][3]
e Do not eat, drink, or smoke when using this product.[1][3]
» Wash hands and skin thoroughly after handling.[2][3]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Use safety glasses with side-shields or a face shield, tested and
approved under government standards such as NIOSH (US) or EN 166 (EU).[2][7]
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o Skin Protection: Wear protective gloves and clothing. Gloves must be inspected prior to use
and disposed of properly after use.[2][3]

o Respiratory Protection: Respiratory protection is required when dust is generated.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][2][3]

Store locked up and apart from foodstuff containers or incompatible materials.[1][3]

The product is moisture-sensitive.[2][5]

Experimental Protocols The provided safety data sheets cite toxicological data but do not detalil
the specific experimental methodologies used to obtain these values (e.g., specific OECD
guidelines followed for LD50 testing). For detailed protocols, researchers should refer to the
primary toxicological studies for 4-Nitroaniline.

Emergency Measures

First-Aid Measures:
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1. Move to fresh air.
Follow these steps 2. If not breathing, give artificial respiration.
3. If breathing is difficult, give oxygen.

4. Call a physician immediately.

\

»-| Inhalation

Follow th . 1. Take off immediately all contaminated clothing.
Skin Contact offow these steps - 2. Wash off with soap and plenty of water.
3. Consult a physician.

Exposure to
4-Nitroaniline HCI

Eye Contact Eollow these steps > 1. Rinse with pure water for at least 15 minutes.

2. Consult a doctor.

. 1. Rinse mouth with water.

P-{ Ingestion Follow these steps > 2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.
4. Call a physician or Poison Control Center immediately.

Click to download full resolution via product page
Caption: First-aid procedures for 4-Nitroaniline Hydrochloride exposure.
Firefighting Measures:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][2][3]

e Specific Hazards: Toxic fumes, including carbon oxides and nitrogen oxides (NOx), may be
released during a fire.[1][2]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1](21[3]

Accidental Release Measures:
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Spill Detected

Evacuate personnel to safe areas.
Keep people away from and upwind of spill.

'

Ensure adequate ventilation.

l

Wear appropriate PPE
(gloves, respiratory protection, etc.).

Prevent further leakage or spillage if safe to do so.
Avoid dust formation.

Mechanically recover the product.
Use spark-proof tools. Prevent entry into drains and environment.
Sweep up and shovel.

Collect in suitable, closed containers for disposal.
Dispose of at an authorized site.

Click to download full resolution via product page

Caption: Workflow for handling a 4-Nitroaniline Hydrochloride spill.

o Personal Precautions: Evacuate personnel to safe areas and ensure adequate ventilation.[2]
[3] Avoid breathing vapors, mist, gas, or dust.[2][3]

o Environmental Precautions: Prevent the chemical from entering drains, as it is harmful to
aquatic life.[1][3] Discharge into the environment must be avoided.[2][3]
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e Methods for Cleaning Up: Mechanically recover the product.[1] Collect the material in
suitable and closed containers for disposal using spark-proof tools.[3]

Disposal Considerations

Dispose of contents and containers to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[3] Do not let the product enter drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nitroaniline Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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for-4-nitroaniline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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